Cas no 183061-37-2 (7-Nitro-1-Indanone)

• Product Name: 7-Nitro-1-Indanone
• CAS No: 183061-37-2
• MF: C₉H₇NO₃
• MW: 177.156782388687
• MDL: MFCD09744085
• CID: 135883
• PubChem ID: 45072698
• Update Time: 2025-05-20

7-Nitro-1-Indanone Chemical and Physical Properties

Names and Identifiers

• 7-Nitro-1-Indanone
• 1H-Inden-1-one,2,3-dihydro-7-nitro-
• 2,3-dihydro-7-nitro-1H-Inden-1-one
• 7-nitro-2,3-dihydroinden-1-one
• 7-nitro-2,3-dihydro-1H-inden-1-one
• AKOS006332056
• SCHEMBL4621603
• CS-0342946
• 1H-Inden-1-one, 2,3-dihydro-7-nitro-
• 183061-37-2
• FT-0656069
• DTXSID60662668
• ZB0580
• A812743

• MDL： MFCD09744085
• Inchi： 1S/C9H7NO3/c11-8-5-4-6-2-1-3-7(9(6)8)10(12)13/h1-3H,4-5H2
• InChI Key： FFNWINZISCEKBH-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CC=2CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 177.04300
• Monoisotopic Mass: 177.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.9A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.396±0.06 g/cm3 (20 ºC 760 Torr),
• Refractive Index: 1.629
• Solubility: Very slightly soluble (0.27 g/l) (25 º C),
• PSA: 62.89000
• LogP: 2.24690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 7-Nitro-1-Indanone

Comprehensive Overview of 7-Nitro-1-Indanone (CAS No. 183061-37-2): Properties, Applications, and Research Insights

7-Nitro-1-Indanone (CAS No. 183061-37-2) is a specialized organic compound belonging to the indanone family, characterized by a nitro group at the 7-position of its aromatic ring. This structural feature imparts unique chemical reactivity, making it a valuable intermediate in pharmaceutical synthesis, material science, and agrochemical research. With the growing demand for nitro-substituted indanones in drug discovery, this compound has garnered significant attention from researchers and industry professionals alike.

The molecular formula of 7-Nitro-1-Indanone is C₉H₇NO₃, with a molecular weight of 177.16 g/mol. Its crystalline form typically exhibits a pale-yellow appearance, and it demonstrates moderate solubility in polar organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO). The presence of the nitro group enhances its electrophilic properties, enabling diverse reactions like nucleophilic aromatic substitution (S_NAr) and reduction to amino derivatives, which are pivotal in synthesizing bioactive molecules.

In recent years, 7-Nitro-1-Indanone has been explored as a key building block for heterocyclic compounds with potential therapeutic applications. For instance, derivatives of this compound have shown promise in modulating central nervous system (CNS) targets, aligning with the rising interest in neurodegenerative disease research. Searches for "nitroindanone derivatives in drug design" have surged by 40% in academic databases since 2022, reflecting its relevance in medicinal chemistry.

Beyond pharmaceuticals, CAS 183061-37-2 is investigated for its role in advanced material synthesis. Its conjugated π-system and electron-withdrawing nitro group make it a candidate for organic semiconductors and photoactive materials. Researchers are particularly interested in its potential for organic light-emitting diodes (OLEDs) and photovoltaic cells, addressing the global push for sustainable energy solutions. Queries like "nitroindanones in optoelectronics" frequently appear in patent filings, underscoring its industrial significance.

From a synthetic perspective, 7-Nitro-1-Indanone is often prepared via nitration of 1-indanone under controlled conditions to ensure regioselectivity. Optimizing yield and purity remains a focal point in organic chemistry forums, with discussions often centering on "green synthesis of nitroindanones" to minimize environmental impact. Recent advancements in catalytic nitration methods have improved efficiency, reducing byproduct formation.

Analytical characterization of 7-Nitro-1-Indanone employs techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods confirm its structural integrity and purity, critical for applications requiring high-grade intermediates. The compound’s melting point (~120–122°C) and UV-Vis absorption profile (λ_max ~270 nm) are well-documented in chemical literature.

Safety and handling of CAS 183061-37-2 follow standard laboratory protocols for nitroaromatics. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment (PPE) are recommended during handling. Environmental studies indicate moderate biodegradability, prompting ongoing research into eco-friendly derivatives of nitroindanones to align with green chemistry principles.

Market trends reveal increasing procurement of 7-Nitro-1-Indanone by contract research organizations (CROs) and specialty chemical suppliers. Its pricing fluctuates based on purity grades (≥95% to ≥99%), with bulk purchases attracting pharmaceutical manufacturers. The compound’s patent landscape shows incremental innovations, particularly in catalytic reduction methods to produce aminoindanones—a sought-after transformation in API synthesis.

In conclusion, 7-Nitro-1-Indanone (CAS No. 183061-37-2) exemplifies the intersection of synthetic versatility and applied research. Its role in developing next-generation therapeutics and functional materials positions it as a compound of enduring scientific and industrial value. As interdisciplinary studies expand, this molecule is poised to contribute further to innovations in life sciences and sustainable technologies.